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Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567 Get Quote

An In-depth Technical Guide to the Chemical Compatibility of Lanthanum Chloride
Heptahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compatibility of

lanthanum chloride heptahydrate (LaCl₃·7H₂O). The information herein is intended to

support safe handling, storage, and use in research, development, and manufacturing

environments. Data has been compiled from various sources and is presented to facilitate easy

reference and application in a laboratory setting.

Physicochemical Properties
Lanthanum chloride heptahydrate is a white, crystalline solid that is highly hygroscopic.[1][2]

It is important to store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area to prevent deliquescence.[1][3] The aqueous solution of lanthanum chloride
heptahydrate is slightly acidic.[2][3]

Chemical Compatibility and Reactivity
The following sections detail the compatibility of lanthanum chloride heptahydrate with

various substances.

Solubility
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Lanthanum chloride heptahydrate is highly soluble in water and soluble in alcohols such as

ethanol and methanol.[3][4][5] Quantitative solubility data in water at various temperatures is

provided in Table 1. While specific temperature-dependent solubility data in alcohols is not

readily available in the literature, it is generally considered to be soluble.

Table 1: Solubility of Lanthanum Chloride in Water[1]

Temperature (°C) Solubility ( g/100 mL)

25 95.7

Reactivity with Common Reagents
Acids: Lanthanum chloride heptahydrate is soluble in acids.[4] As a salt of a strong acid

(hydrochloric acid) and a relatively weak base (lanthanum hydroxide), its aqueous solutions are

slightly acidic.[3] It is expected to be stable in the presence of dilute non-oxidizing acids.

However, violent reactions can occur with strong acids.[6]

Bases: Aqueous solutions of lanthanum chloride react as acids and will neutralize bases.[7]

Incompatible with strong bases.[3]

Oxidizing and Reducing Agents: Lanthanum chloride does not typically act as an oxidizing or

reducing agent.[7] However, it is incompatible with strong oxidizing agents.[6]

Metals: Lanthanum chloride heptahydrate may be corrosive to metals.[8][9] Specifically, it

has been noted to have a severe corrosion rate on steel.[7] Studies have also investigated its

role as a corrosion inhibitor for aluminum alloys in chloride-containing environments.[3][10]

Stability and Decomposition
Lanthanum chloride heptahydrate is stable under normal conditions of use, storage, and

transport.[9] However, it is hygroscopic and sensitive to moisture.[4][5]

Thermal Decomposition: Upon heating, lanthanum chloride heptahydrate undergoes

dehydration in a stepwise manner.[11] Thermal decomposition can lead to the release of

irritating and toxic gases and vapors, including hydrogen chloride and lanthanum oxide.[12] A
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study using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

revealed a multi-step dehydration process.[11]

Table 2: Thermal Decomposition of Lanthanum Chloride Heptahydrate[11]

Temperature Range (°C) Water Molecules Lost

50 - 119.3 1

119.3 - 165.3 3

165.3 - 197.4 2

197.4 - 237.8 1

Material Compatibility for Storage and Handling
Suitable Materials:

Glass containers[12]

Polyethylene or polypropylene containers[9][12]

Unsuitable Materials:

Metals (due to corrosive nature)[8][9]

Experimental Protocols
The following are generalized protocols for assessing the chemical compatibility of lanthanum
chloride heptahydrate. These are based on established methodologies for chemical safety

testing, such as those from the OECD and ASTM.[13][14]

Protocol for Determining Material Compatibility (ASTM
D543 Adaptation)
This protocol is adapted from ASTM D543 for testing the resistance of plastics to chemical

reagents.
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Objective: To evaluate the compatibility of lanthanum chloride heptahydrate with various

polymeric materials.

Materials:

Lanthanum chloride heptahydrate

Test specimens of the material (e.g., tensile bars, disks)

Sealed containers

Analytical balance

Calipers

Controlled temperature environment (oven or incubator)

Procedure:

Prepare a saturated aqueous solution of lanthanum chloride heptahydrate.

Measure and weigh the initial dimensions and weight of at least three test specimens of each

material.

Immerse the test specimens in the lanthanum chloride solution within sealed containers.

Store the containers at a controlled temperature (e.g., 23 °C and 50 °C) for a specified

duration (e.g., 7 days, 30 days).

After the exposure period, remove the specimens, rinse with deionized water, and dry them

thoroughly.

Re-measure the dimensions and weight of the specimens.

Visually inspect the specimens for any signs of degradation, such as swelling, discoloration,

cracking, or crazing.

Calculate the percentage change in weight and dimensions.
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(Optional) Conduct mechanical testing (e.g., tensile strength) on the exposed specimens and

compare the results to unexposed control specimens.

Protocol for Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC)
This protocol outlines the procedure for analyzing the thermal decomposition of lanthanum
chloride heptahydrate.

Objective: To determine the temperature and mass loss associated with the dehydration and

decomposition of lanthanum chloride heptahydrate.

Instrumentation:

Simultaneous TGA/DSC instrument

Procedure:

Calibrate the TGA/DSC instrument according to the manufacturer's instructions.

Accurately weigh a small sample (5-10 mg) of lanthanum chloride heptahydrate into a

suitable pan (e.g., alumina).

Place the pan in the TGA/DSC furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-

50 mL/min).

Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a

controlled heating rate (e.g., 10 °C/min).

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

Analyze the resulting curves to identify the temperatures of dehydration and decomposition

events and the corresponding mass changes.

Biological Interactions: Calcium Channel Blockade
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Lanthanum ions (La³⁺) are known to act as inorganic calcium channel blockers.[15][16] This is

a critical consideration in drug development and cellular research, as lanthanum chloride can

interfere with calcium-dependent signaling pathways.

Mechanism of Action
The primary mechanism of action is the physical blockade of voltage-gated calcium channels,

particularly the L-type calcium channels.[17] Due to its similar ionic radius and higher charge

density compared to Ca²⁺, La³⁺ binds with high affinity to the calcium-binding sites within the

channel pore, thereby preventing the influx of Ca²⁺ into the cell.[18]

Signaling Pathway Diagram
The following diagram illustrates the logical workflow of how lanthanum chloride
heptahydrate, upon dissociation in a biological system, interferes with a typical calcium

signaling pathway.
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Logical Flow of Lanthanum Chloride Heptahydrate in a Biological System
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Caption: Lanthanum chloride dissociates, and La³⁺ blocks calcium channels, inhibiting

downstream signaling.

Conclusion
Lanthanum chloride heptahydrate exhibits a range of chemical compatibilities that are critical

to understand for its safe and effective use. Its high solubility in polar solvents, reactivity with

strong acids and bases, and corrosive nature towards certain metals necessitate careful

selection of handling and storage materials. Its thermal decomposition follows a predictable,

multi-step dehydration process. In biological systems, its primary action as a calcium channel

blocker can have significant effects on cellular signaling pathways. The experimental protocols

provided offer a framework for further specific compatibility testing as required for particular

applications. This guide serves as a foundational resource for professionals working with this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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